molecular formula C21H26N2O3 B13756812 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrahydro-2-(4-(2-(1-piperidinyl)ethoxy)phenyl)- CAS No. 61356-13-6

1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrahydro-2-(4-(2-(1-piperidinyl)ethoxy)phenyl)-

Cat. No.: B13756812
CAS No.: 61356-13-6
M. Wt: 354.4 g/mol
InChI Key: QDSOMOUCMJWFFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1H-Isoindole-1,3(2H)-dione, 4,5,6,7-tetrahydro-2-(4-(2-(1-piperidinyl)ethoxy)phenyl)- (hereafter referred to as the target compound) is a phthalimide derivative characterized by a tetrahydro-isoindole-dione core and a 4-(2-(1-piperidinyl)ethoxy)phenyl substituent. Phthalimide derivatives are privileged scaffolds in medicinal chemistry due to their ability to traverse biological membranes and interact with diverse targets . The piperidinyl ethoxy group introduces a basic nitrogen, enabling ionic interactions in biological systems.

Properties

CAS No.

61356-13-6

Molecular Formula

C21H26N2O3

Molecular Weight

354.4 g/mol

IUPAC Name

2-[3-(2-piperidin-1-ylethoxy)phenyl]-4,5,6,7-tetrahydroisoindole-1,3-dione

InChI

InChI=1S/C21H26N2O3/c24-20-18-9-2-3-10-19(18)21(25)23(20)16-7-6-8-17(15-16)26-14-13-22-11-4-1-5-12-22/h6-8,15H,1-5,9-14H2

InChI Key

QDSOMOUCMJWFFW-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)CCOC2=CC=CC(=C2)N3C(=O)C4=C(C3=O)CCCC4

Origin of Product

United States

Comparison with Similar Compounds

Core Modifications

  • Tetrahydro vs. Aromatic Core: The target compound’s tetrahydro core (4,5,6,7-tetrahydro) contrasts with fully aromatic phthalimide derivatives (e.g., 2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione (Compound 13, )).

Substituent Variations

  • Piperidinyl Ethoxy vs. Phenylethyl/Nitro Groups :
    Compared to 5-nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione (Compound 14, ), the target compound’s piperidinyl ethoxy group replaces the nitro-phenylethyl substituent. The nitro group (electron-withdrawing) enhances electrophilicity, while the piperidinyl group (electron-donating) may facilitate hydrogen bonding or ionic interactions with residues like Ser530 in COX-1 .
  • Linker Length :
    Derivatives with longer linkers between the isoindole-dione core and arylpiperazine residues (e.g., compound H in ) exhibit higher COX-2 inhibition (IC₅₀ = 0.12 µM) compared to shorter linkers. The target compound’s ethoxy linker may limit steric accessibility to subdomains in COX-2 .

Anticonvulsant Activity

  • Sodium Channel Interactions :
    Molecular docking studies for phenylethyl-substituted analogs (Compounds 13–14, ) revealed interactions with the open-pore Na⁺ channel, similar to phenytoin. The target compound’s piperidinyl group may alter binding affinity due to steric or electronic differences .

COX Inhibition

  • COX-1/COX-2 Selectivity :
    The target compound’s structural analogs with arylpiperazine substituents (e.g., compound D , ) show COX-1 inhibition via hydrogen bonding with Ser530 and π-π interactions. In contrast, compound H (longer linker) exhibits COX-2 inhibition through interactions with Arg120 and Tyr353. The target compound’s piperidinyl group may shift selectivity toward COX-1 .

Antimicrobial Activity

  • Electron-Withdrawing vs. Electron-Donating Groups :
    Derivatives with electron-withdrawing groups (e.g., nitro, fluoro) on phenyl rings (–7) demonstrate enhanced antimicrobial activity. The target compound’s piperidinyl group, being electron-donating, may reduce efficacy against microbial targets compared to analogs like 2-[4-(4,5-diphenyl-1H-imidazol-2-yl)phenyl]isoindoline-1,3-dione () .

Physicochemical and Pharmacokinetic Properties

Solubility and Permeability

  • The piperidinyl group’s basicity increases water solubility compared to purely hydrophobic substituents (e.g., 2-fluorophenyl in ). However, the tetrahydro core may offset this by enhancing lipid solubility .

Electrochemical Behavior

  • Unlike 4-amino-2-(2,4,6-trimethylphenyl)-1H-isoindole-1,3(2H)-dione (), which undergoes quasi-reversible reduction, the target compound’s piperidinyl group may stabilize radical anions, altering redox properties relevant to prodrug activation .

Comparative Data Table

Compound Name Core Structure Substituent Key Biological Activity Target/Interaction Mechanism Reference
Target Compound Tetrahydro-isoindole-dione 4-(2-(1-piperidinyl)ethoxy)phenyl COX-1 inhibition (predicted) Hydrogen bonding (Ser530), π-σ (Leu352)
2-(2-Phenylethyl)-1H-isoindole-1,3(2H)-dione Aromatic phthalimide Phenylethyl Anticonvulsant Na⁺ channel pore binding
Compound H () Aromatic phthalimide Arylpiperazine (long linker) COX-2 inhibition (IC₅₀ 0.12 µM) Hydrogen bonds (Arg120, Tyr355)
2-(2-Fluorophenyl)-tetrahydro-isoindole-dione Tetrahydro-isoindole-dione 2-Fluorophenyl Antimicrobial Electron-withdrawing substituent
2-[4-(4,5-Diphenylimidazol-2-yl)phenyl]isoindoline-1,3-dione Aromatic phthalimide Imidazole-phenyl Antimicrobial π-π stacking with microbial enzymes

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.